Cas no 49572-76-1 (2-Propen-1-one, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-3-phenyl-)

2-Propen-1-one, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-3-phenyl- structure
49572-76-1 structure
Product Name:2-Propen-1-one, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-3-phenyl-
CAS No:49572-76-1
MF:C19H16O5
MW:324.327345848084
CID:2640140
PubChem ID:2888017
Update Time:2025-04-21

2-Propen-1-one, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-(6-hydroxy-4,7-dimethoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one
    • DTXSID90387372
    • 2-Propen-1-one, 1-(6-hydroxy-4,7-dimethoxy-5-benzofuranyl)-3-phenyl-
    • CBMicro_015387
    • 49572-76-1
    • Inchi: 1S/C19H16O5/c1-22-17-13-10-11-24-18(13)19(23-2)16(21)15(17)14(20)9-8-12-6-4-3-5-7-12/h3-11,21H,1-2H3
    • InChI Key: YUHVWUKXIRHANR-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(=C(C(C=CC3C=CC=CC=3)=O)C(=C(C1=2)OC)O)OC

Computed Properties

  • Exact Mass: 324.1
  • Monoisotopic Mass: 324.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 68.9Ų
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